Cas no 73105-03-0 (Urea,N-(2-chloroethyl)-N'-(2,2-dimethylpropyl)-N-nitroso-)

• Product Name: Urea,N-(2-chloroethyl)-N'-(2,2-dimethylpropyl)-N-nitroso-
• CAS No: 73105-03-0
• MF: C₈H₁₆ClN₃O₂
• MW: 221.684540748596
• CID: 566283
• PubChem ID: 3037028
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-(2,2-dimethylpropyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(2,2-dimethylpropyl)-N-nitroso-
• 1-(2-chloroethyl)-3-(2,2-dimethylpropyl)-1-nitrosourea
• NCNU
• Neptamustine
• Neptamustine (INN)
• Neptamustinum
• Pentamustine
• Pentamustine (USAN)
• Pentamustine [USAN]
• Salisburystin (TN)
• UNII-VB67O9FBGM
• D05417
• CHEMBL462222
• neopentylchloroethylnitrosourea
• UOAFGUOASVSLPK-UHFFFAOYSA-N
• N-(2-CHLOROETHYL)-N'-(2,2-DIMETHYLPROPYL)-N-NITROSOUREA
• Neptamustine [INN]
• Urea, N-(2-chloroethyl)-N'-(2,2-dimethylpropyl)-N-nitroso-
• DTXSID70223380
• 1-(2-Chloroethyl)-3-neopentyl-1-nitrosourea
• VB67O9FBGM
• 1-(2-Chlorethyl)-3-neopentyl-1-nitrosourea
• Salisburystin
• 73105-03-0
• SCHEMBL11151237
• 1-Neopentyl-3-(2-Chloroethyl)-3-Nitrosourea
• Q27291742
• NCNU; Neptamustine
• NS00125733

• Inchi： 1S/C8H16ClN3O2/c1-8(2,3)6-10-7(13)12(11-14)5-4-9/h4-6H2,1-3H3,(H,10,13)
• InChI Key： UOAFGUOASVSLPK-UHFFFAOYSA-N
• SMILES： ClCCN(C(NCC(C)(C)C)=O)N=O

Computed Properties

• Exact Mass: 221.0931045g/mol
• Monoisotopic Mass: 221.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.8Ų